Cas no 303150-12-1 (1-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]-4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE)

• Product Name: 1-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]-4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE
• CAS No: 303150-12-1
• MF: C₁₉H₁₅Cl₂F₃N₄S
• MW: 459.315410852432
• CID: 5269530
• Update Time: 2026-03-09

1-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]-4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]-4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]piperazine
• Piperazine, 1-[4-(4-chlorophenyl)-2-thiazolyl]-4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-

• Inchi： 1S/C19H15Cl2F3N4S/c20-14-3-1-12(2-4-14)16-11-29-18(26-16)28-7-5-27(6-8-28)17-15(21)9-13(10-25-17)19(22,23)24/h1-4,9-11H,5-8H2
• InChI Key： HFMODXOHUMSDLU-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C3=CC=C(Cl)C=C3)=CS2)CCN(C2=NC=C(C(F)(F)F)C=C2Cl)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]-4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE

Compound CAS No 303150-12-1: 1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazine

The compound with CAS No 303150-12-1, known as 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazine, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a piperazine ring, which serves as the central framework. Attached to this piperazine ring are two distinct substituents: a thiazole group and a pyridine group. The thiazole group is further substituted with a 4-chlorophenyl moiety, while the pyridine group bears both a chlorine atom and a trifluoromethyl group. This combination of functional groups contributes to the compound's unique chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and modular synthesis, to construct the molecule. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process. The use of catalytic systems, such as palladium-catalyzed cross-coupling reactions, has been particularly effective in forming the key bonds within the molecule.

From a pharmacological perspective, this compound has demonstrated intriguing properties in preclinical studies. It has shown potential as an inhibitor of certain enzyme targets, which are implicated in various disease states. For instance, studies have indicated its ability to modulate kinase activity, making it a candidate for anti-cancer therapies. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, suggesting its role in treating neurological disorders.

The incorporation of a trifluoromethyl group into the pyridine ring is particularly noteworthy. This substituent not only enhances the lipophilicity of the molecule but also improves its metabolic stability. Such modifications are crucial in drug design, as they can significantly influence the compound's bioavailability and efficacy. Recent research has emphasized the importance of fluorinated compounds in modern drug discovery, further underscoring the significance of this feature.

In terms of structural analysis, computational chemistry tools have been instrumental in understanding the compound's behavior at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and electronic properties. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good permeability and minimal toxicity.

Looking ahead, ongoing research aims to further optimize this compound for specific therapeutic applications. Efforts are being made to enhance its selectivity towards target proteins while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, CAS No 303150-12-1 represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure, combined with promising biological activity, positions it as a valuable asset in the development of novel therapeutics. As research continues to unfold, this compound is likely to play an increasingly important role in addressing unmet medical needs.